(E)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-pyrimidin-4-yloxypyrrolidin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H15N3O2S/c19-15(4-3-13-2-1-9-21-13)18-8-6-12(10-18)20-14-5-7-16-11-17-14/h1-5,7,9,11-12H,6,8,10H2/b4-3+
• InChI Key: IXZRXHRHDHOBII-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=NC=C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CC1OC2=NC=NC=C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• CAS No.: 2035001-28-4

Description

(E)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H15N3O2S and its molecular weight is 301.36. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

(E)-1-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is utilized in the synthesis of heterocyclic compounds. It's used as a starting compound for synthesizing novel pyrimidine-2-thiol, pyrazole, pyran derivatives. These compounds have shown potent anti-inflammatory and antioxidant activities both in vitro and in vivo (Shehab, Abdellattif, & Mouneir, 2018).

Antimicrobial Properties

Derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. The synthesized compounds displayed promising antimicrobial properties against various bacterial and fungal strains, potentially developing into a novel class of antimicrobial agents (Patel & Patel, 2017).

Pharmacological Screening

Various derivatives of this compound have been studied for their pharmacological properties. Synthesized compounds were screened for anti-inflammatory, analgesic, cytotoxic, and antitubercular activities, showing significant potential in these areas (Bhat, Kumar, Nisar, & Kumar, 2014).

Structural Elucidation and Quantum Chemistry

Research has been conducted to elucidate the structure of novel derivatives using various spectroscopic techniques. Quantum chemistry calculations have been utilized to confirm the mechanism and structure of the products, and some derivatives have exhibited mild antimicrobial activities (Gomha, Mohamed, Zaki, Ewies, Elroby, & Elroby, 2018).

Fluorescence Binding Studies

Studies on the interaction of certain derivatives with bovine serum albumin (BSA) have been conducted. This research is significant in understanding the binding properties of these compounds, which can be crucial in drug delivery systems (Meng, Zhu, Zhao, Yu, & Lin, 2012).

Synthesis of Various Derivatives

Extensive research has been done on synthesizing various derivatives incorporating the compound, exploring its potential as a versatile building block for the synthesis of compounds with potential pharmaceutical applications (Farag, Dawood, Abdel‐Aziz, Hamdy, & Fakhr, 2011).